N-(1-benzothiophen-5-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(1-benzothiophen-5-yl)-1-(4-chlorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H19ClN2O3S2/c21-16-1-4-18(5-2-16)28(25,26)23-10-7-14(8-11-23)20(24)22-17-3-6-19-15(13-17)9-12-27-19/h1-6,9,12-14H,7-8,10-11H2,(H,22,24)
• InChI Key: MNTRXYLATXJMCX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC3=C(C=C2)SC=C3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H19ClN2O3S2
• Molecular Weight: 435.0 g/mol

Description

N-(1-benzothiophen-5-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide, commonly referred to as BTP-4-CBA, is a synthetic compound that has been studied for its potential applications in various scientific research fields. BTP-4-CBA has been found to possess unique properties that make it useful for a variety of experiments, including biochemical and physiological research.

Mechanism of Action

BTP-4-CBA has been found to act as an agonist of the G-protein coupled receptor, GPR55. This receptor is involved in the regulation of pain, inflammation, and other physiological processes. When BTP-4-CBA binds to GPR55, it activates the receptor, which in turn triggers a cascade of biochemical events that lead to the desired physiological effects.
Biochemical and Physiological Effects
BTP-4-CBA has been found to possess several biochemical and physiological effects. It has been found to inhibit the release of inflammatory cytokines, such as TNF-alpha and IL-6. It has also been found to reduce pain and inflammation, as well as to reduce the production of reactive oxygen species. Additionally, BTP-4-CBA has been found to have protective effects against oxidative stress and to increase the production of nitric oxide, which is an important signaling molecule in the body.

Advantages and Limitations for Lab Experiments

BTP-4-CBA has several advantages for laboratory experiments. It is relatively easy to synthesize and is stable at room temperature. Additionally, it is non-toxic and has a low cost. However, BTP-4-CBA is not very soluble in water, which can limit its use in some experiments.

Future Directions

BTP-4-CBA has potential applications in a variety of scientific research fields. It could be used to study the effects of hormones and other molecules on cellular processes, as well as to study the effects of drugs on the body. Additionally, BTP-4-CBA could be used to study the effects of oxidative stress and nitric oxide production. Furthermore, BTP-4-CBA could be used to develop novel therapeutic agents for the treatment of pain, inflammation, and other diseases.

Synthesis Methods

BTP-4-CBA can be synthesized through a reaction between N-(1-benzothiophen-5-yl)-1-(4-chlorobenzenesulfonyl)piperidine and 4-carboxylic acid. This reaction is usually carried out at room temperature in an inert atmosphere. The reaction is catalyzed by a strong base, such as sodium hydride, and the product is isolated by precipitation or filtration.

Scientific Research Applications

BTP-4-CBA has been used in a variety of scientific research fields, including biochemistry, physiology, and pharmacology. It has been used to study the effects of various hormones, enzymes, and other molecules on cellular processes. It has also been used to study the effects of drugs on the body, as well as their potential therapeutic effects.